Cas no 1936438-30-0 ((R)-N-[(S)-1-[2-(Anthracen-9-yl)phenyl]-2-(diphenylphosphino)ethyl]-N,2-dimethylpropane-2-sulfinamide)

• Product Name: (R)-N-[(S)-1-[2-(Anthracen-9-yl)phenyl]-2-(diphenylphosphino)ethyl]-N,2-dimethylpropane-2-sulfinamide
• CAS No: 1936438-30-0
• MF: C₃₉H₃₈NOPS
• MW: 599.763889789581
• MDL: MFCD32697174
• CID: 5086413
• PubChem ID: 139187178
• Update Time: 2026-03-02

(R)-N-[(S)-1-[2-(Anthracen-9-yl)phenyl]-2-(diphenylphosphino)ethyl]-N,2-dimethylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-[(S)-1-[2-(Anthracen-9-yl)phenyl]-2-(diphenylphosphino)ethyl]-N,2-dimethylpropane-2-sulfinamide
• SY287156
• [S(R)]-N-[(1S)-1-[2-(9-anthracenyl)phenyl]-2-(diphenylphosphino)ethyl]-N,2-dimethyl-2-propanesulfinamide, 95%
• (R)-N-[(1S)-1-(2-anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-N,2-dimethylpropane-2-sulfinamide
• MFCD32697174
• E87972
• 1936438-30-0

• MDL： MFCD32697174
• Inchi： 1S/C39H38NOPS/c1-39(2,3)43(41)40(4)37(28-42(31-19-7-5-8-20-31)32-21-9-6-10-22-32)35-25-15-16-26-36(35)38-33-23-13-11-17-29(33)27-30-18-12-14-24-34(30)38/h5-27,37H,28H2,1-4H3
• InChI Key： SLXVYPHFSDYYON-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(N(C)C(C1=CC=CC=C1C1C2C=CC=CC=2C=C2C=CC=CC=12)CP(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 599.24117301g/mol
• Monoisotopic Mass: 599.24117301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 39.5